Cas no 1956326-95-6 (4-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride)
4-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(TRIFLUOROMETHYL)-5,6,7,8-TETRAHYDRO-1,6-NAPHTHYRIDINE 2HCL
- 4-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride
-
- Inchi: 1S/C9H9F3N2.ClH/c10-9(11,12)7-1-4-14-8-2-3-13-5-6(7)8;/h1,4,13H,2-3,5H2;1H
- InChI Key: SVLBGGHVQOYUSW-UHFFFAOYSA-N
- SMILES: C(C1C=CN=C2CCNCC=12)(F)(F)F.Cl
4-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM234559-1g |
4-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride |
1956326-95-6 | 97% | 1g |
$1489 | 2021-08-04 | |
| Chemenu | CM234559-1g |
4-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride |
1956326-95-6 | 97% | 1g |
$*** | 2023-03-30 |
4-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 4-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride
Comprehensive Overview of 4-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine Dihydrochloride (CAS No. 1956326-95-6)
The compound 4-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine Dihydrochloride (CAS No. 1956326-95-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a trifluoromethyl group and a tetrahydro-1,6-naphthyridine core, this molecule exhibits remarkable potential in drug discovery and development. Researchers are particularly interested in its applications as a kinase inhibitor scaffold and its role in modulating enzyme activity.
In recent years, the demand for fluorinated compounds like 4-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine Dihydrochloride has surged due to their enhanced metabolic stability and bioavailability. This aligns with current trends in precision medicine and targeted therapy, where researchers seek compounds with optimized pharmacokinetic properties. The trifluoromethyl group in particular contributes to improved lipophilicity and membrane permeability, making it a valuable moiety in CNS drug development.
The synthesis of CAS No. 1956326-95-6 involves sophisticated organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and selective hydrogenation steps. These methods are frequently discussed in medicinal chemistry forums and pharmaceutical webinars, reflecting the compound's relevance to contemporary research. Analytical characterization typically employs HPLC purification and mass spectrometry, ensuring high purity standards required for biological evaluation.
From a therapeutic perspective, derivatives of 4-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine have shown promise in addressing neurodegenerative disorders and inflammatory conditions - two areas receiving substantial research funding globally. The dihydrochloride salt form (CAS No. 1956326-95-6) offers improved solubility for in vitro assays and animal studies, addressing a common challenge in preclinical development.
Environmental and safety considerations for 4-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine Dihydrochloride follow standard laboratory protocols for research chemicals. While not classified as hazardous under current regulations, proper handling with PPE equipment is recommended during experimental procedures. The compound's stability profile makes it suitable for long-term storage under controlled conditions, an important factor for pharmaceutical inventory management.
Commercial availability of CAS No. 1956326-95-6 through chemical suppliers has increased significantly, with many vendors offering custom synthesis services and bulk quantities for research programs. Pricing structures typically reflect the compound's complexity and the growing demand from biotech startups and academic institutions engaged in fragment-based drug design initiatives.
Future research directions for 4-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine Dihydrochloride may explore its potential in combination therapies and as a diagnostic probe in molecular imaging. The compound's structural versatility allows for diverse modifications, positioning it as a valuable chemical building block in the expanding field of therapeutic innovation.
1956326-95-6 (4-(Trifluoromethyl)-5,6,7,8-tetrahydro-1,6-naphthyridine dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)